Cas no 89651-00-3 (Voxergolide)

• Product Name: Voxergolide
• CAS No: 89651-00-3
• MF: C₁₆H₂₀N₂OS
• MW: 288.407802581787
• CID: 1943477
• PubChem ID: 3086301
• Update Time: 2025-04-21

Voxergolide Chemical and Physical Properties

Names and Identifiers

• Voxergolide
• Voxergolide [INN]
• (+-)-(6aR,9R,10aR)-4,6a,7,8,9,10a-Hexahydro-7-methyl-9-((methylthio)methyl)-6H-indolo(3,4-gh)(1,4)benzoxazine
• UNII-PP012U645Q
• (6aR,9R,10aR)-7-methyl-9-[(methylsulfanyl)methyl]-4,6a,7,8,9,10a-hexahydro-6H-indolo[3,4-gh][1,4]benzoxazine
• voxergolidum
• ru41656
• DTXSID90869027
• PP012U645Q
• NS00121800
• SCHEMBL195697
• Q27286682
• 89651-00-3
• voxergolida

• Inchi： 1S/C16H20N2OS/c1-18-8-11(9-20-2)19-16-12-4-3-5-13-15(12)10(7-17-13)6-14(16)18/h3-5,7,11,14,16-17H,6,8-9H2,1-2H3/t11-,14-,16-/m1/s1
• InChI Key： GYUHVILBXXBZDS-DJSGYFEHSA-N
• SMILES： S(C)C[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2O1

Computed Properties

• Exact Mass: 288.13
• Monoisotopic Mass: 288.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.219
• Boiling Point: 483.8°C at 760 mmHg
• Flash Point: 246.4°C
• Refractive Index: 1.639

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Oxaergolines Oxaergolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Oxaergolines